Cas no 2098063-40-0 (2-(3-Bromo-2,2-dimethylpropyl)oxane)

• Product name: 2-(3-Bromo-2,2-dimethylpropyl)oxane
• CAS No: 2098063-40-0
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5461274
• PubChem ID: 122240172

2-(3-Bromo-2,2-dimethylpropyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)oxane
• 2H-Pyran, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-
• 2-(3-Bromo-2,2-dimethylpropyl)oxane

• Inchi： 1S/C10H19BrO/c1-10(2,8-11)7-9-5-3-4-6-12-9/h9H,3-8H2,1-2H3
• InChI Key： HDAUECOCEBREAC-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromo-2,2-dimethylpropyl)oxane

Introduction to 2-(3-Bromo-2,2-dimethylpropyl)oxane (CAS No. 2098063-40-0)

2-(3-Bromo-2,2-dimethylpropyl)oxane, identified by the Chemical Abstracts Service Number (CAS No.) 2098063-40-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This oxane derivative, featuring a brominated branched alkyl group, presents an intriguing scaffold for further chemical manipulation and functionalization, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(3-Bromo-2,2-dimethylpropyl)oxane consists of an epoxide ring (oxane) substituted with a tertiary bromoalkyl group. The presence of the bromine atom at the third position of the 2,2-dimethylpropyl chain introduces reactivity that is highly useful in cross-coupling reactions, nucleophilic substitutions, and other transformations pivotal in drug discovery and material science. The tertiary nature of the alkyl group further enhances its stability while providing multiple sites for chemical interaction.

In recent years, the demand for structurally diverse oxane derivatives has increased significantly, particularly in the development of novel therapeutic agents. The bromine substituent in 2-(3-Bromo-2,2-dimethylpropyl)oxane allows for facile introduction of various functional groups, enabling the synthesis of complex molecules with tailored biological activities. This flexibility has made it a cornerstone in the design of inhibitors targeting specific enzymatic pathways and receptors.

One of the most compelling aspects of 2-(3-Bromo-2,2-dimethylpropyl)oxane is its role as a precursor in the synthesis of bioactive compounds. Researchers have leveraged its reactivity to develop intermediates for small-molecule drugs that exhibit promising pharmacological profiles. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory and anticancer properties. The oxane ring itself is known for its ability to stabilize certain pharmacophores, enhancing bioavailability and metabolic stability—a critical factor in drug development.

The synthesis of 2-(3-Bromo-2,2-dimethylpropyl)oxane typically involves the bromination of a suitable precursor followed by ring closure under controlled conditions. Advances in synthetic methodologies have refined these processes, allowing for higher yields and purities. Recent innovations in catalytic systems have further streamlined its preparation, making it more accessible for industrial-scale applications. This progress underscores the growing importance of such intermediates in modern chemistry.

The applications of CAS No. 2098063-40-0 extend beyond pharmaceuticals into materials science. Its unique structural features make it a candidate for polymer modifications and specialty chemicals. For example, incorporating this compound into polymer backbones can impart novel properties such as enhanced thermal stability or improved solubility profiles. Such modifications are increasingly sought after in industries requiring high-performance materials.

From a research perspective, 2-(3-Bromo-2,2-dimethylpropyl)oxane serves as a model compound for studying electrophilic additions to heterocyclic rings. The bromine atom acts as a handle for further functionalization while maintaining the integrity of the oxane core. This balance between reactivity and stability has made it a preferred choice for mechanistic investigations and library synthesis efforts aimed at discovering new chemical entities (NCEs).

The growing interest in CAS No. 2098063-40-0 is also reflected in its increasing production and commercial availability. Chemical suppliers now offer high-purity grades tailored for research and industrial purposes, catering to the needs of academic laboratories and pharmaceutical companies alike. This accessibility has accelerated innovation by providing researchers with reliable starting materials for their explorations.

In conclusion, 2-(3-Bromo-2,2-dimethylpropyl)oxane (CAS No. 2098063-40-0) represents a versatile and highly functional compound with broad applicability across multiple scientific disciplines. Its unique structural attributes—combining an epoxide moiety with a reactive bromoalkyl side chain—position it as an indispensable tool for synthetic chemists working on drug discovery and advanced material engineering. As research continues to uncover new possibilities enabled by this compound, 2098063-40-0 is poised to remain at forefront of chemical innovation.